1-(3-Bromophenyl)-7-chloro-1-oxoheptane

• IUPAC Name: 1-(3-bromophenyl)-7-chloroheptan-1-one
• InChI: InChI=1S/C13H16BrClO/c14-12-7-5-6-11(10-12)13(16)8-3-1-2-4-9-15/h5-7,10H,1-4,8-9H2
• InChI Key: ZMPUTIHPKDRYBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)CCCCCCCl
• Molecular Formula: C13H16BrClO
• DSSTOX Substance ID: DTXSID00642207
• Molecular Weight: 303.62 g/mol
• CAS No.: 898766-98-8

Description

1-(3-Bromophenyl)-7-chloro-1-oxoheptane is a useful research compound. Its molecular formula is C13H16BrClO and its molecular weight is 303.62 g/mol. The purity is usually 95%.
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Scientific Research Applications

Downstream Processing of Biologically Produced Chemicals

Research has focused on the recovery and purification of biologically produced diols, such as 1,3-propanediol, from fermentation broth. The study discusses various separation technologies, emphasizing the need for improvements in yield, purity, and energy consumption. This suggests that compounds like "1-(3-Bromophenyl)-7-chloro-1-oxoheptane" could be studied for their roles in the synthesis or separation processes of similar chemicals (Zhi-Long Xiu & A. Zeng, 2008).

Synthesis and Applications of Phosphonic Acids

Phosphonic acids, due to their structural analogy with the phosphate moiety, find use in a variety of applications, including as bioactive compounds, in bone targeting, and in the design of materials. This indicates a research interest in exploring the synthesis and applications of complex organic compounds with specific functional groups, potentially including "this compound" for similar applications (C. M. Sevrain et al., 2017).

Brominated Flame Retardants

The study on novel brominated flame retardants (NBFRs) reviews their occurrence and potential risks, highlighting the need for further research on their environmental fate and toxicity. Such studies point towards interest in understanding the environmental impact and applications of brominated organic compounds, which could extend to compounds like "this compound" (E. A. Zuiderveen et al., 2020).

Electrochemical Technology with Room-Temperature Haloaluminate Ionic Liquids

A review on electrochemical technology with Lewis acidic haloaluminate room-temperature ionic liquids (RTILs) discusses their application in electroplating and energy storage. This suggests a potential area of research for the electrochemical properties or applications of "this compound" in similar ionic liquid-based technologies (T. Tsuda, G. Stafford, & C. Hussey, 2017).

Mechanism of Action

Target of Action

• The primary target of 1-(3-Bromophenyl)-7-chloro-1-oxoheptane is mitogen-activated protein kinase 10 (MAPK10) . MAPK10, also known as c-Jun N-terminal kinase 3 (JNK3), is a serine/threonine kinase involved in various cellular processes, including cell proliferation, apoptosis, and stress responses.

Pharmacokinetics

• Metabolism : Metabolite characterization indicates demethylation .